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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone
CAS No.: 22841-82-3
Cat. No.: B15591052
Get Quote
. J

(1R)-Chrysanthemolactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(1R)-Chrysanthemolactone, a naturally occurring monoterpenoid lactone, has garnered
interest within the scientific community for its potential biological activities. This technical guide
provides a comprehensive overview of its chemical identity, physicochemical properties, and
available technical data.

Chemical Identifiers and Properties

(1R)-Chrysanthemolactone is registered under the CAS number 14087-70-8.[1] Its chemical
structure and properties are summarized in the tables below.
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Identifier

Value

CAS Number

14087-70-8[1]

Molecular Formula

C10H1602[2]

Molecular Weight 168.23 g/mol [2]
(1R,65)-4,4,7,7-Tetramethyl-3-

IUPAC Name )
oxabicyclo[4.1.0]heptan-2-one
(1R)-Chrysanthemolactone, (1R,6S)-4,4,7,7-

Synonyms

Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one[1]

Physicochemical Property

Value

Typically exists as a solid at room

Appearance
temperature[2]
Boiling Point 235.6 °C at 760 mmHg (estimated)[2][3]
Density 0.992 g/cm?3[2]
logP (o/w) 1.720 (estimated)[3]
. Soluble in alcohol; Insoluble in water (898 mg/L
Solubility

at 25 °C estimated)[3]

Synthesis and Isolation

Detailed experimental protocols for the chemical synthesis of (1R)-Chrysanthemolactone are

not readily available in the public domain. This compound is a natural product that can be

isolated from certain plant species, particularly from the flowers of the genus Chrysanthemum.

[4]

While a specific, detailed protocol for the isolation of (LR)-Chrysanthemolactone has not been

identified in the reviewed literature, general methods for the extraction and separation of

monoterpenoids from plant materials can be applied. A general workflow for such an isolation is

presented below.

© 2026 BenchChem. All rights reserved.

2/5 Tech Support


https://www.pharmaffiliates.com/en/14087-70-8-1r-chrysanthemolactone-paphy003885.html
https://www.invivochem.com/product/V95786
https://www.invivochem.com/product/V95786
https://www.pharmaffiliates.com/en/14087-70-8-1r-chrysanthemolactone-paphy003885.html
https://www.invivochem.com/product/V95786
https://www.invivochem.com/product/V95786
http://www.thegoodscentscompany.com/data/rw1664561.html
https://www.invivochem.com/product/V95786
http://www.thegoodscentscompany.com/data/rw1664561.html
http://www.thegoodscentscompany.com/data/rw1664561.html
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#1r-chrysanthemolactone-cas-number-and-chemical-identifiers
https://www.researchgate.net/publication/306214179_An_up-to-date_review_of_phytochemicals_and_biological_activities_in_chrysanthemum_spp
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#1r-chrysanthemolactone-cas-number-and-chemical-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Generalized workflow for the isolation and purification of (1R)-Chrysanthemolactone.

Spectroscopic Analysis

Comprehensive, publicly available spectroscopic data (NMR, IR, MS) specifically for (1R)-
Chrysanthemolactone is limited. The analysis of related monoterpenoids is typically carried
out using a combination of High-Performance Liquid Chromatography (HPLC), Gas
Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)
spectroscopy, and Infrared (IR) spectroscopy.[5][6][7][8]

Biological Activities and Signaling Pathways

The biological activities of many compounds isolated from Chrysanthemum species, including
anti-inflammatory, antioxidant, anticancer, and neuroprotective effects, have been reported.[9]
[10][11][12] However, specific studies detailing the biological evaluation and mechanism of
action of (1R)-Chrysanthemolactone are not extensively documented in the available
literature.

Due to the lack of specific research on the signaling pathway interactions of (1R)-
Chrysanthemolactone, a diagrammatic representation cannot be provided at this time.
Further investigation is required to elucidate its biological targets and molecular mechanisms.

Safety Information

Detailed toxicological data for (1R)-Chrysanthemolactone is not available.[3][13] Standard
laboratory safety precautions should be observed when handling this compound. This includes
wearing appropriate personal protective equipment such as gloves and safety glasses, and
working in a well-ventilated area.[14][15]

Disclaimer: This document is intended for informational purposes for a scientific audience and
Is based on currently available data. Further research is necessary to fully characterize the
properties and biological activities of (1R)-Chrysanthemolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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